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Compound of Interest

Compound Name: 4-Amino-7-chloronaphthalen-1-ol

Cat. No.: B11901700 Get Quote

A comprehensive overview of the chemical properties, experimental applications, and synthesis

of key naphthalenol compounds relevant to researchers, scientists, and drug development

professionals.

A direct CAS number and specific technical data for 4-Amino-7-chloronaphthalen-1-ol could

not be definitively identified from the available resources. This suggests that it may be a less

common compound or an intermediate. This guide will focus on two closely related and well-

documented naphthalenol derivatives: 4-Chloro-1-naphthol and 4-Amino-1-naphthol

hydrochloride. These compounds are of significant interest in various research and

development applications.

4-Chloro-1-naphthol
4-Chloro-1-naphthol is a widely used chromogenic substrate for horseradish peroxidase (HRP)

in various immunodetection methods.[1][2] Its reaction with HRP in the presence of hydrogen

peroxide produces an insoluble, blue-purple product, enabling the visualization of protein

bands in Western blotting and spots in ELISpot assays.[2][3]

Chemical and Physical Properties
The following table summarizes the key quantitative data for 4-Chloro-1-naphthol.
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Property Value Source(s)

CAS Number 604-44-4 [1][4]

Molecular Formula C₁₀H₇ClO [1][4]

Molecular Weight 178.61 g/mol [1][4]

Melting Point 118-121 °C [2]

Appearance White crystalline solid [4]

Solubility Soluble in methanol [2]

Storage Temperature -20°C [2]

Experimental Protocol: Western Blotting
This protocol details the use of 4-Chloro-1-naphthol as a chromogenic substrate for the

detection of antigen-antibody complexes in Western blotting.

Materials:

4-Chloro-1-naphthol tablets (30 mg)[2]

Methanol[2]

Triethanolamine-buffered saline (TBS), pH 7.5[1]

30% Hydrogen Peroxide (H₂O₂)[1]

Membrane with transferred proteins, blocked, and incubated with primary and HRP-

conjugated secondary antibodies.

Procedure:

Prepare the Substrate Stock Solution: Dissolve one 30 mg tablet of 4-Chloro-1-naphthol in

10 mL of methanol.[1][2]

Prepare the Working Solution: Add 2 mL of the substrate stock solution to 10 mL of TBS.[1]
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Initiate the Reaction: Immediately before use, add 5 µL of fresh 30% H₂O₂ to the working

solution.[1]

Develop the Blot: Incubate the washed membrane in the working solution until the desired

band intensity is achieved.

Stop the Reaction: Stop the reaction by washing the membrane extensively with deionized

water.

Visualize and Document: The developed blue-purple bands can be visually inspected and

documented.[2]

Visualization of Western Blotting Workflow
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Caption: Workflow for Western Blotting using 4-Chloro-1-naphthol.

4-Amino-1-naphthol hydrochloride
4-Amino-1-naphthol hydrochloride is a chemical intermediate used in the synthesis of various

organic compounds, including dyes and pharmaceuticals.[5] It is also noted for its potential

vitamin K activity.[6]

Chemical and Physical Properties
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The following table summarizes the key quantitative data for 4-Amino-1-naphthol

hydrochloride.

Property Value Source(s)

CAS Number 5959-56-8 [5]

Molecular Formula C₁₀H₁₀ClNO or C₁₀H₉NO·HCl [5][7]

Molecular Weight 195.65 g/mol [5]

Melting Point 273 °C (decomposes) [5]

Appearance Pink to gray powder [5]

Solubility Soluble in Methanol [5]

Storage Condition
Room Temperature, Inert

atmosphere
[5]

Experimental Protocol: Synthesis
A common method for the synthesis of 4-Amino-1-naphthol is through the reduction of an azo

dye precursor.[8]

Starting Materials:

Sulfanilic acid dihydrate[8]

α-Naphthol[8]

Sodium hydrosulfite[8]

Stannous chloride dihydrate[8]

Hydrochloric acid[8]

Procedure Outline:

Diazotization: Sulfanilic acid is diazotized.[8]
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Coupling Reaction: The resulting diazonium salt is coupled with an alkaline solution of α-

naphthol to form the azo dye, Orange I.[8]

Reduction: The azo dye is reduced with sodium hydrosulfite in an alkaline solution to yield

crude aminonaphthol.[8]

Purification and Salt Formation: The crude product is dissolved in a solution of hydrochloric

acid and stannous chloride. The hydrochloride salt is then precipitated and purified to yield 4-

Amino-1-naphthol hydrochloride as nearly colorless needles.[8]

Visualization of Synthesis Pathway
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Caption: Synthesis pathway for 4-Amino-1-naphthol hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b11901700?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/180/307/c6788pis-mk.pdf
https://www.sigmaaldrich.com/SG/en/product/sigma/c6788
https://www.glpbio.com/4-chloro-1-naphthol.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-1-naphthol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5117839.htm
https://www.biosynth.com/p/FA02680/5959-56-8-4-amino-1-naphthol-hydrochloride
https://www.fishersci.ca/shop/products/4-amino-1-naphthol-hydrochloride-90-technical-thermo-scientific/p-58255
http://www.orgsyn.org/demo.aspx?prep=CV2P0039
https://www.benchchem.com/product/b11901700#4-amino-7-chloronaphthalen-1-ol-cas-number-lookup
https://www.benchchem.com/product/b11901700#4-amino-7-chloronaphthalen-1-ol-cas-number-lookup
https://www.benchchem.com/product/b11901700#4-amino-7-chloronaphthalen-1-ol-cas-number-lookup
https://www.benchchem.com/product/b11901700#4-amino-7-chloronaphthalen-1-ol-cas-number-lookup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11901700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11901700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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